87-18-3

4-tert-Butylphenyl salicylate

In Stock

• CAS RN:
• 87-18-3

• Formula:
• C17H18O3

• InChI:
• InChI=1S/C17H18O3/c1-17(2,3)12-8-10-13(11-9-12)20-16(19)14-6-4-5-7-15(14)18/h4-11,18H,1-3H3

• InChIKey:
• DBOSBRHMHBENLP-UHFFFAOYSA-N

• 4-Tert-butylphenyl salicylate, also known as seesorb 202 or sumisorb 90, belongs to the class of organic compounds known as depsides and depsidones. These are polycyclic compounds that is either a polyphenolic compound composed of two or more monocyclic aromatic units linked by an ester bond (depside), or a compound containing the depsidone structure (depsidone). 4-Tert-butylphenyl salicylate exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, 4-tert-butylphenyl salicylate is primarily located in the membrane (predicted from logP). 4-Tert-butylphenyl salicylate is a potentially toxic compound.

2-Methyl-6-((methylsulfanyl)methyl)-4-pyrimidinol

In Stock

• CAS RN:
• 68087-18-3

• Formula:
• C7H10N2OS

• InChI:
• InChI=1S/C7H10N2OS/c1-5-8-6(4-11-2)3-7(10)9-5/h3H,4H2,1-2H3,(H,8,9,10)

• InChIKey:
• MABGMPOMECYVQC-UHFFFAOYSA-N

• 2-Methyl-6-((methylsulfanyl)methyl)-4-pyrimidinol is a useful research compound. Its molecular formula is C7H10N2OS and its molecular weight is 170.23. The purity is usually 95%.

N'-(4,6-dimethyl-1,3-benzothiazol-2-yl)-2,4-dimethoxybenzohydrazide

In Stock

• CAS RN:
• 851987-18-3

• Formula:
• C18H19N3O3S

• InChI:
• InChI=1S/C18H19N3O3S/c1-10-7-11(2)16-15(8-10)25-18(19-16)21-20-17(22)13-6-5-12(23-3)9-14(13)24-4/h5-9H,1-4H3,(H,19,21)(H,20,22)

• InChIKey:
• VXWPUUDRVFROPW-UHFFFAOYSA-N

• N'-(4,6-dimethyl-1,3-benzothiazol-2-yl)-2,4-dimethoxybenzohydrazide is a useful research compound. Its molecular formula is C18H19N3O3S and its molecular weight is 357.43. The purity is usually 95%.

N1-((3-((4-fluoro-2-methylphenyl)sulfonyl)-1,3-oxazinan-2-yl)methyl)-N2-(2-methoxyphenethyl)oxalamide

In Stock

• CAS RN:
• 872987-18-3

• Formula:
• C23H28FN3O6S

• InChI:
• InChI=1S/C23H28FN3O6S/c1-16-14-18(24)8-9-20(16)34(30,31)27-12-5-13-33-21(27)15-26-23(29)22(28)25-11-10-17-6-3-4-7-19(17)32-2/h3-4,6-9,14,21H,5,10-13,15H2,1-2H3,(H,25,28)(H,26,29)

• InChIKey:
• XQKPFFYVWZUHQI-UHFFFAOYSA-N

• N1-((3-((4-fluoro-2-methylphenyl)sulfonyl)-1,3-oxazinan-2-yl)methyl)-N2-(2-methoxyphenethyl)oxalamide is a useful research compound. Its molecular formula is C23H28FN3O6S and its molecular weight is 493.55. The purity is usually 95%.

7-chloro-N-(3,4-diethoxyphenethyl)-3-(phenylsulfonyl)-[1,2,3]triazolo[1,5-a]quinazolin-5-amine

In Stock

• CAS RN:
• 893787-18-3

• Formula:
• C27H26ClN5O4S

• InChI:
• InChI=1S/C27H26ClN5O4S/c1-3-36-23-13-10-18(16-24(23)37-4-2)14-15-29-25-21-17-19(28)11-12-22(21)33-26(30-25)27(31-32-33)38(34,35)20-8-6-5-7-9-20/h5-13,16-17H,3-4,14-15H2,1-2H3,(H,29,30)

• InChIKey:
• RGDNVPROSJDLKM-UHFFFAOYSA-N

• 7-chloro-N-(3,4-diethoxyphenethyl)-3-(phenylsulfonyl)-[1,2,3]triazolo[1,5-a]quinazolin-5-amine is a useful research compound. Its molecular formula is C27H26ClN5O4S and its molecular weight is 552.05. The purity is usually 95%.

2-[6-amino-1-(3-methoxyphenyl)-4-oxopyrimidin-2-yl]sulfanyl-N-(5-methyl-1,2-oxazol-3-yl)acetamide

In Stock

• CAS RN:
• 893987-18-3

• Formula:
• C17H17N5O4S

• InChI:
• InChI=1S/C17H17N5O4S/c1-10-6-14(21-26-10)19-16(24)9-27-17-20-15(23)8-13(18)22(17)11-4-3-5-12(7-11)25-2/h3-8H,9,18H2,1-2H3,(H,19,21,24)

• InChIKey:
• JZEFFXRBPKJZSG-UHFFFAOYSA-N

• 2-[6-amino-1-(3-methoxyphenyl)-4-oxopyrimidin-2-yl]sulfanyl-N-(5-methyl-1,2-oxazol-3-yl)acetamide is a useful research compound. Its molecular formula is C17H17N5O4S and its molecular weight is 387.41. The purity is usually 95%.

4'-Chloro-3-(3-chlorophenyl)-3'-fluoropropiophenone

In Stock

• CAS RN:
• 898787-18-3

• Formula:
• C15H11Cl2FO

• InChI:
• InChI=1S/C15H11Cl2FO/c16-12-3-1-2-10(8-12)4-7-15(19)11-5-6-13(17)14(18)9-11/h1-3,5-6,8-9H,4,7H2

• InChIKey:
• RYADDEMAWSHCRH-UHFFFAOYSA-N

• 4'-Chloro-3-(3-chlorophenyl)-3'-fluoropropiophenone is a useful research compound. Its molecular formula is C15H11Cl2FO and its molecular weight is 297.1 g/mol. The purity is usually 95%.

2-bromo-N-[2-[2-(3-fluorophenyl)-1,3-thiazol-4-yl]ethyl]benzamide

In Stock

• CAS RN:
• 932987-18-3

• Formula:
• C18H14BrFN2OS

• InChI:
• InChI=1S/C18H14BrFN2OS/c19-16-7-2-1-6-15(16)17(23)21-9-8-14-11-24-18(22-14)12-4-3-5-13(20)10-12/h1-7,10-11H,8-9H2,(H,21,23)

• InChIKey:
• SLODXWFJTWAVAA-UHFFFAOYSA-N

• 2-bromo-N-[2-[2-(3-fluorophenyl)-1,3-thiazol-4-yl]ethyl]benzamide is a useful research compound. Its molecular formula is C18H14BrFN2OS and its molecular weight is 405.29. The purity is usually 95%.

N-[2-(4-methylphenyl)-5-oxo-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]acetamide

In Stock

• CAS RN:
• 958587-18-3

• Formula:
• C14H15N3O2S

• InChI:
• InChI=1S/C14H15N3O2S/c1-9-3-5-11(6-4-9)17-14(15-10(2)18)12-7-20(19)8-13(12)16-17/h3-6H,7-8H2,1-2H3,(H,15,18)

• InChIKey:
• ATWUVTKLHWWOOZ-UHFFFAOYSA-N

• N-[2-(4-methylphenyl)-5-oxo-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]acetamide is a useful research compound. Its molecular formula is C14H15N3O2S and its molecular weight is 289.35. The purity is usually 95%.

[(2R,3S,4R)-3,4,5-trihydroxy-3-(2-trimethylsilylethynyl)oxolan-2-yl]methyl 4-chlorobenzoate

Usually In Stock

• CAS RN:
• 199787-18-3

• Formula:
• C17H21ClO6Si

• InChI:
• InChI=1S/C17H21ClO6Si/c1-25(2,3)9-8-17(22)13(24-16(21)14(17)19)10-23-15(20)11-4-6-12(18)7-5-11/h4-7,13-14,16,19,21-22H,10H2,1-3H3/t13-,14+,16?,17-/m1/s1

• InChIKey:
• TZCVDXHFSNKWBH-BBJBPXSTSA-N

• [(2R,3S,4R)-3,4,5-trihydroxy-3-(2-trimethylsilylethynyl)oxolan-2-yl]methyl 4-chlorobenzoate is a useful research compound. Its molecular formula is C17H21ClO6Si and its molecular weight is 384.9 g/mol. The purity is usually 95%.

4H-thieno[3,2-b]pyrrole-5-carbaldehyde

In Stock

• CAS RN:
• 1404187-18-3

• Formula:
• C7H5NOS

• InChI:
• InChI=1S/C7H5NOS/c9-4-5-3-7-6(8-5)1-2-10-7/h1-4,8H

• InChIKey:
• FHSZDHJXKBJLLT-UHFFFAOYSA-N

• 4H-thieno[3,2-b]pyrrole-5-carbaldehyde is a useful research compound. Its molecular formula is C7H5NOS and its molecular weight is 151.18. The purity is usually 95%.

1-(2-Methoxy-2-phenylbutyl)-3-(o-tolyl)urea

In Stock

• CAS RN:
• 1797887-18-3

• Formula:
• C19H24N2O2

• InChI:
• InChI=1S/C19H24N2O2/c1-4-19(23-3,16-11-6-5-7-12-16)14-20-18(22)21-17-13-9-8-10-15(17)2/h5-13H,4,14H2,1-3H3,(H2,20,21,22)

• InChIKey:
• YZBCWKKQIFAOOR-UHFFFAOYSA-N

• 1-(2-Methoxy-2-phenylbutyl)-3-(o-tolyl)urea is a useful research compound. Its molecular formula is C19H24N2O2 and its molecular weight is 312.413. The purity is usually 95%.

Spiro[bicyclo[2.2.1]heptane-2,3'-cyclobutane]-1'-one

In Stock

• CAS RN:
• 2248287-18-3

• Formula:
• C10H14O

• InChI:
• InChI=1S/C10H14O/c11-9-5-10(6-9)4-7-1-2-8(10)3-7/h7-8H,1-6H2

• InChIKey:
• XFSCICPFSNSVSL-UHFFFAOYSA-N

• Spiro[bicyclo[2.2.1]heptane-2,3'-cyclobutane]-1'-one is a useful research compound. Its molecular formula is C10H14O and its molecular weight is 150.221. The purity is usually 95%.

N-[2-[(3Ar,6aR)-3a-(3-propan-2-yl-1,2,4-oxadiazol-5-yl)-1,3,4,5,6,6a-hexahydrocyclopenta[c]pyrrol-2-yl]-2-oxoethyl]-N-ethylprop-2-enamide

Usually In Stock

• CAS RN:
• 2361887-18-3

• Formula:
• C19H28N4O3

• InChI:
• InChI=1S/C19H28N4O3/c1-5-15(24)22(6-2)11-16(25)23-10-14-8-7-9-19(14,12-23)18-20-17(13(3)4)21-26-18/h5,13-14H,1,6-12H2,2-4H3/t14-,19-/m0/s1

• InChIKey:
• IPGLOMQGKKJBPV-LIRRHRJNSA-N

• N-[2-[(3Ar,6aR)-3a-(3-propan-2-yl-1,2,4-oxadiazol-5-yl)-1,3,4,5,6,6a-hexahydrocyclopenta[c]pyrrol-2-yl]-2-oxoethyl]-N-ethylprop-2-enamide is a useful research compound. Its molecular formula is C19H28N4O3 and its molecular weight is 360.458. The purity is usually 95%.

3-Methyl-6-[[1-[2-(trifluoromethyl)phenyl]sulfonylpiperidin-4-yl]methoxy]pyridazine

Usually In Stock

• CAS RN:
• 2379987-18-3

• Formula:
• C18H20F3N3O3S

• InChI:
• InChI=1S/C18H20F3N3O3S/c1-13-6-7-17(23-22-13)27-12-14-8-10-24(11-9-14)28(25,26)16-5-3-2-4-15(16)18(19,20)21/h2-7,14H,8-12H2,1H3

• InChIKey:
• WVLLSXCYSFGCEO-UHFFFAOYSA-N

• 3-Methyl-6-[[1-[2-(trifluoromethyl)phenyl]sulfonylpiperidin-4-yl]methoxy]pyridazine is a useful research compound. Its molecular formula is C18H20F3N3O3S and its molecular weight is 415.43. The purity is usually 95%.